Cas no 7681-84-7 (Tetrahydro-furan-2-carbaldehyde)

Tetrahydro-furan-2-carbaldehyde structure
7681-84-7 structure
Product Name:Tetrahydro-furan-2-carbaldehyde
CAS No:7681-84-7
MF:C5H8O2
MW:100.115821838379
MDL:MFCD01726184
CID:47658
PubChem ID:24354
Update Time:2025-04-18

Tetrahydro-furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Tetrahydrofuran-2-carbaldehyde
    • Tetrahydrofurfural
    • oxolane-2-carbaldehyde
    • tetrahydro-2-Furancarboxaldehyde
    • Tetrahydro-furan-2-carbaldehyde
    • 2-formyltetrahydrofuran
    • 2-FURALDEHYDE,TETRAHYDRO
    • 2-Furancarboxaldehyde,tetrahydro
    • formyl tetrahydrofuran
    • tetrahydro-2-furancarbaldehyde
    • tetrahydrofurfuraldehyde
    • Tetrahydro-furan-2-carbaldehyde and its oligomers
    • BBNYLDSWVXSNOQ-UHFFFAOYSA-N
    • AC-22531
    • SCHEMBL21145
    • terahydrofuran-2-carboxaldehyde
    • Tetrahydro-furan-2-carbaldehyde, 50%w/w in toluene
    • WLN: T5OTJ BVH
    • SY024520
    • 7681-84-7
    • FT-0659702
    • F14359
    • SB38660
    • Q-201137
    • BRN 0106552
    • USAF Q-4
    • AKOS009350555
    • FT-0771764
    • FT-0772131
    • NSC 97502
    • NSC-97502
    • tetrahydro-furfural
    • AI3-25433
    • AM85907
    • NSC97502
    • Tetrahydro-2-furancarboxaldehyde, AldrichCPR
    • MFCD01726184
    • 5-17-09-00027 (Beilstein Handbook Reference)
    • tetrahydrofuran-2-carboxaldehyde
    • AS-47570
    • EN300-49461
    • Furancarboxaldehyde, tetrahydro-
    • (+/-)-tetrahydrofuran-2-carbaldehyde
    • 2-Furancarboxaldehyde, tetrahydro-
    • 2-FURALDEHYDE, TETRAHYDRO-
    • DTXSID00871196
    • DB-075188
    • 95% pound 50%w/w in toluene pound(c)
    • (2r)-tetrahydro-2-furancarbaldehyde
    • TETRAHYDRO-FURAN-2-CARBALDEHYDE (50% TOLUENE SOLUTION)
    • MDL： MFCD01726184
    • Inchi： 1S/C5H8O2/c6-4-5-2-1-3-7-5/h4-5H,1-3H2
    • InChI Key： BBNYLDSWVXSNOQ-UHFFFAOYSA-N
    • SMILES： O1CCCC1C=O

Computed Properties

  • Exact Mass: 100.05200
  • Monoisotopic Mass: 100.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.0874
  • Boiling Point: 142°C (estimate)
  • Flash Point: 146.33°C
  • Refractive Index: 1.4366 (estimate)
  • PSA: 26.30000
  • LogP: 0.36430

Tetrahydro-furan-2-carbaldehyde Security Information

  • Hazardous Material transportation number：1993
  • HazardClass：3
  • PackingGroup：Ⅲ

Tetrahydro-furan-2-carbaldehyde Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Tetrahydro-furan-2-carbaldehyde Pricemore >>

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Tetrahydro-furan-2-carbaldehyde Production Method

Production Method 1

1191-99-7 1191-99-7
7681-84-7 7681-84-7
79710-86-4 79710-86-4
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: N,N-Diethylbenzenemethanamine ;  90 min, 10 MPa, 90 °C
Reference
Effect of solvent nature on the catalytic hydroformylation of 2,3-dihydrofuran
Wol'f, E. Yu.; et al, Petroleum Chemistry, 2013, 53(3), 194-196

Production Method 2

1708-29-8 1708-29-8
7681-84-7 7681-84-7
79710-86-4 79710-86-4
Reaction Conditions
1.1 Catalysts: Dicarbonylrhodium acetylacetonate ,  2,10-Bis(2,4-dimethylphenyl)-4-phenyl-4H-1,4-ethenophosphinoline Solvents: Toluene ;  20 min, rt
1.2 Reagents: Hydrogen Solvents: Toluene ;  4 h, 10 bar, 50 °C
Reference
Phosphabarrelenes as ligands in rhodium-catalyzed hydroformylation of internal alkenes essentially free of alkene isomerization
Fuchs, Evelyn; et al, Chemistry - A European Journal, 2006, 12(26), 6930-6939

Production Method 3

1708-29-8 1708-29-8
7681-84-7 7681-84-7
79710-86-4 79710-86-4
Reaction Conditions
1.1 Catalysts: Dicarbonylrhodium acetylacetonate ,  2,10-Bis(2,4-dimethylphenyl)-4-phenyl-4H-1,4-ethenophosphinoline Solvents: Toluene ;  15 min, rt
1.2 Reagents: Hydrogen ;  30 min, 5 bar, 50 °C
1.3 4 h, 10 bar, 50 °C
Reference
Phosphabarrelene-rhodium complexes as highly active catalysts for isomerization free hydroformylation of internal alkenes
Breit, Bernhard; et al, Chemical Communications (Cambridge, 2004, (6), 694-695

Tetrahydro-furan-2-carbaldehyde Raw materials

Tetrahydro-furan-2-carbaldehyde Preparation Products

Tetrahydro-furan-2-carbaldehyde Related Literature

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